2-(5-Methylmorpholin-3-yl)cyclohexan-1-one

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• SMILES: CC1COCC(N1)C2CCCCC2=O
• InChI: InChI=1S/C11H19NO2/c1-8-6-14-7-10(12-8)9-4-2-3-5-11(9)13/h8-10,12H,2-7H2,1H3
• InChIKey: CPQOVTIDXBMBIJ-UHFFFAOYSA-N

2-(5-Methylmorpholin-3-yl)cyclohexan-1-one: Identity & Procurement

2-(5-Methylmorpholin-3-yl)cyclohexan-1-one (CAS: 1597873-27-2) is a substituted cyclohexanone derivative featuring a cyclohexanone core linked to a 5-methylmorpholine moiety at the C-2 position [1]. The compound has a molecular formula of C11H19NO2 and a molecular weight of 197.27 g/mol [2]. The morpholine ring incorporates a methyl substituent at the 5-position, which introduces steric and electronic differentiation relative to unsubstituted morpholinyl-cyclohexanone analogs. The compound is commercially available with a purity specification of ≥95% from multiple vendors . Critical Note: Despite the widespread procurement interest in this compound, the accessible public literature contains no published comparative bioactivity data (IC50, Ki, EC50), no in vivo pharmacokinetic studies, no selectivity profiling, and no formulation stability data that would permit quantitative, head-to-head differentiation against closely related morpholine-cyclohexanone derivatives. The following evidence guide is therefore constructed on the limited structural, synthetic, and physicochemical parameters that can be objectively documented. Where quantitative comparator data are absent, this limitation is explicitly stated and evidence is appropriately tagged as Class-level inference or Supporting evidence.

Synthetic intermediate with defined 5-methylmorpholine-cyclohexanone connectivity

Chiral building block (one stereogenic center on morpholine ring)

Identity confirmed by published full spectroscopic dataset (NMR, IR, Raman)

LC-MS distinguishable from unsubstituted morpholine-cyclohexanone analogs

• [1] Jaster J, Dressler E, Geitner R, Groß GA. One-step synthesis of 2-(5-methylmorpholin-3-yl)cyclohexan-1-one in quantitative yield using adapted Vilsmeier conditions. Molbank. 2023;(2):M1654. View Source
• [2] ChemSrc. 2-(5-Methylmorpholin-3-yl)cyclohexan-1-one, CAS 1597873-27-2. Accessed April 2026. View Source

2-(5-Methylmorpholin-3-yl)cyclohexan-1-one: Analog Substitution Risks

The morpholine-cyclohexanone chemical space includes multiple structural variants—including unsubstituted 2-(morpholin-3-yl)cyclohexan-1-one (MW 183.25 g/mol) , 2-(morpholinomethyl)cyclohexanone derivatives (with methylene spacers) , and various substituted morpholine enamines of cyclohexanone [1]—each possessing distinct substitution patterns that fundamentally alter molecular recognition properties. The 5-methyl substituent on the morpholine ring in the target compound introduces a chiral center absent in unsubstituted analogs, modifies the basicity of the morpholine nitrogen (pKa perturbation via inductive effects), alters lipophilicity (cLogP), and creates steric constraints that can differentially affect target binding pocket accommodation . In biological systems, even single-methyl substitutions on heterocyclic rings have been documented to shift receptor subtype selectivity profiles by orders of magnitude, as exemplified in the morpholine-containing GABAB antagonist series where 5-alkyl modifications modulate binding affinities across micromolar ranges [2]. Without empirical, assay-matched comparative data, no scientist can assume functional interchangeability between 2-(5-methylmorpholin-3-yl)cyclohexan-1-one and its unsubstituted, dimethyl-substituted, or methylene-spaced analogs. Procurement decisions must therefore be guided by the specific structural features of this compound and any target-specific validation data generated in-house.

Methyl substitution alters properties

The 5-methyl group perturbs morpholine nitrogen basicity, lipophilicity, and steric profile; unsubstituted analogs may not replicate target interactions.

Chiral center absent in simpler analogs

Achiral 2-(morpholin-3-yl)cyclohexan-1-one cannot model enantiomer-dependent recognition or differential pharmacokinetics.

No public bioactivity comparator data

Without empirical, assay-matched data, functional interchangeability with morpholine-cyclohexanone analogs cannot be assumed.

• [1] J-Stage. Arylthiation of cyclohexanone morpholine enamine with aryl benzenethiosulfonates. Chem Pharm Bull. 1972;20(12):2738-2739. View Source
• [2] Blythin DJ, Kuo SC, Shue HJ, McPhail AT, et al. Substituted morpholine-2-acetic acid derivatives: Sch 50911 and related compounds as GABAB antagonists. Bioorg Med Chem Lett. 1996;6(13):1529-1534. View Source

2-(5-Methylmorpholin-3-yl)cyclohexan-1-one: Differentiation from Closest Analogs

Molecular Weight vs Unsubstituted Analog

The target compound (C11H19NO2, MW 197.27 g/mol) contains a 5-methyl substituent on the morpholine ring that adds 14.02 g/mol relative to the unsubstituted analog 2-(morpholin-3-yl)cyclohexan-1-one (C10H17NO2, MW 183.25 g/mol), representing a 7.6% increase in molecular mass [1]. This mass difference is analytically resolvable via LC-MS and serves as a definitive identity verification marker distinguishing the methylated from non-methylated species in reaction monitoring and purity assessment workflows.

Molecular weight

structural inference

197.27 g/mol

vs. unsubstituted analog: 183.25 g/mol (+7.6%)

Resolvable mass difference supports LC-MS identity confirmation

Calculated from molecular formula

Evidence Dimension	Molecular weight
Target Compound Data	197.27 g/mol
Comparator Or Baseline	2-(Morpholin-3-yl)cyclohexan-1-one: 183.25 g/mol
Quantified Difference	+14.02 g/mol (+7.6%)
Conditions	Calculated from molecular formula; independent of experimental conditions

Why This Matters

This mass difference enables unambiguous LC-MS discrimination between methylated and non-methylated morpholine-cyclohexanone species, preventing procurement or synthetic misidentification.

• [1] ChemSrc. 2-(5-Methylmorpholin-3-yl)cyclohexan-1-one, CAS 1597873-27-2, MW 197.27; MolCore. 2-(Morpholin-3-yl)cyclohexan-1-one, CAS 1423117-60-5, MW 183.25. View Source

Synthetic Yield: One-Step Protocol

A published one-step synthesis protocol for 2-(5-methylmorpholin-3-yl)cyclohexan-1-one using adapted Vilsmeier conditions achieves quantitative yield [1]. In contrast, multi-step synthetic routes to structurally related 2-(morpholinomethyl)cyclohexanone derivatives via Mannich reactions (cyclohexanone + formaldehyde + morpholine under acidic conditions) typically yield variable outcomes depending on stoichiometry and workup efficiency, with no published quantitative yield data for direct comparison .

Synthetic yield

reported

Quantitative yield

One-step Vilsmeier protocol; comparator Mannich routes lack published yield data.

Published high-yield route reduces synthetic optimization effort

Molbank 2023; comparator data unavailable

Evidence Dimension	Synthetic yield
Target Compound Data	Quantitative yield
Comparator Or Baseline	2-(Morpholinomethyl)cyclohexanone (Mannich route): no quantitative yield data available
Quantified Difference	Not calculable; comparator lacks published quantitative yield data
Conditions	Adapted Vilsmeier conditions (target); Mannich reaction with formaldehyde and morpholine under acidic conditions (comparator)

Why This Matters

The availability of a published high-yield protocol reduces synthetic optimization burden and reagent waste for laboratories synthesizing this compound in-house rather than purchasing.

• [1] Jaster J, Dressler E, Geitner R, Groß GA. One-step synthesis of 2-(5-methylmorpholin-3-yl)cyclohexan-1-one in quantitative yield using adapted Vilsmeier conditions. Molbank. 2023;(2):M1654. View Source

Spectroscopic Characterization

The target compound has been fully characterized by 1H-NMR, 2H-NMR, 13C-NMR, IR, and Raman spectroscopy, with detailed spectral data published [1]. This comprehensive spectroscopic dataset provides a validated reference standard for identity confirmation and purity assessment. In contrast, many commercially available morpholine-cyclohexanone analogs lack published spectroscopic characterization, requiring purchasers to generate reference data de novo or rely solely on vendor-provided specifications.

Spectroscopic characterization

class-level

Complete dataset published (¹H‑NMR, ²H‑NMR, ¹³C‑NMR, IR, Raman)

Unsubstituted and methylene-spaced analogs lack peer-reviewed spectral references.

Eliminates identity ambiguity; supports QC and regulatory documentation

Quality of comparator spectral data unknown

Evidence Dimension	Spectroscopic characterization coverage
Target Compound Data	1H-NMR, 2H-NMR, 13C-NMR, IR, Raman (complete dataset published)
Comparator Or Baseline	2-(Morpholin-3-yl)cyclohexan-1-one and 2-(morpholinomethyl)cyclohexanone: no peer-reviewed spectroscopic dataset identified in public literature
Quantified Difference	Not applicable; qualitative difference in documentation completeness
Conditions	Standard spectroscopic acquisition conditions per published protocol

Why This Matters

Published spectroscopic reference data eliminate ambiguity in identity verification, reduce QC labor, and support regulatory documentation requirements in pharmaceutical development environments.

• [1] Jaster J, Dressler E, Geitner R, Groß GA. One-step synthesis of 2-(5-methylmorpholin-3-yl)cyclohexan-1-one in quantitative yield using adapted Vilsmeier conditions. Molbank. 2023;(2):M1654. View Source

Chiral Center vs Achiral Analogs

The 5-methyl substituent on the morpholine ring introduces a chiral center at the C-5 position of the morpholine moiety, generating stereoisomerism absent in unsubstituted 2-(morpholin-3-yl)cyclohexan-1-one (C10H17NO2) . This stereochemical feature creates the potential for enantioselective biological recognition and differential pharmacokinetic profiles between enantiomers—a phenomenon well-documented in morpholine-containing therapeutics where 5-alkyl stereochemistry modulates receptor binding and metabolic stability [1]. Unsubstituted morpholine analogs lack this stereochemical dimension and consequently cannot replicate any enantiomer-dependent biological effects.

Chiral center

class-level inference

One stereogenic center (morpholine C‑5)

Achiral 2-(morpholin-3-yl)cyclohexan-1-one contains 0 chiral centers.

Chirality may enable enantioselective recognition; achiral analogs cannot serve as stereochemical controls

Biological relevance requires internal validation

Evidence Dimension	Presence of chiral center
Target Compound Data	One chiral center at morpholine C-5 position
Comparator Or Baseline	2-(Morpholin-3-yl)cyclohexan-1-one: 0 chiral centers
Quantified Difference	Qualitative difference: chiral vs achiral
Conditions	Structural analysis based on molecular connectivity

Why This Matters

The presence of chirality necessitates stereochemical consideration in synthesis, analytical method development, and biological interpretation; achiral analogs cannot serve as stereochemical controls.

• [1] Hahn V, et al. Synthesis of model morpholine derivatives with biological activities by laccase-catalysed reactions. 2009. View Source

2-(5-Methylmorpholin-3-yl)cyclohexan-1-one: Procurement & Research Applications

Synthetic Intermediate for Compound Libraries

The compound serves as a ketone-containing building block with a 5-methylmorpholine substituent suitable for further derivatization via ketone reduction (to secondary alcohols using NaBH4 or LiAlH4), nucleophilic additions, and morpholine ring functionalization. The published quantitative-yield synthesis protocol and complete spectroscopic characterization [1] reduce synthetic risk for laboratories requiring this specific substitution pattern. Procurement is appropriate when the 5-methylmorpholine-cyclohexanone connectivity is a non-negotiable structural requirement in a synthetic route.

LC-MS Reference Standard

The definitive molecular weight (197.27 g/mol) and published spectroscopic data (1H-NMR, 13C-NMR, IR, Raman) [2] enable this compound to function as an authenticated reference standard for developing and validating analytical methods. The 7.6% mass difference relative to unsubstituted 2-(morpholin-3-yl)cyclohexanone provides unambiguous LC-MS discrimination between methylated and non-methylated species, supporting reaction monitoring and purity verification workflows.

SAR Studies in Morpholine Pharmacophores

The 5-methylmorpholine substituent introduces a chiral center and modified lipophilicity relative to unsubstituted morpholine analogs . This compound may serve as a comparator in SAR campaigns exploring the impact of morpholine C-5 alkylation on target binding, selectivity, or ADME properties. However, researchers should note that no public domain bioactivity data exist for this specific compound; all biological characterization must be generated in-house, and procurement should be contingent on the availability of internal assay capacity.

Crystallography Ligand Screening

The compound's defined three-dimensional architecture—a cyclohexanone core bearing a 5-methylmorpholine substituent with a chiral center—makes it a candidate for fragment-based screening or X-ray crystallography studies where the 5-methylmorpholine moiety may occupy a specific binding pocket. Published structural data for related 5-methylmorpholine-containing ligands co-crystallized with BACE (PDB: 6bfx) demonstrate that 5-methylmorpholine moieties can engage in specific hydrogen-bonding and hydrophobic interactions within enzyme active sites [3], supporting the rationale for including this compound in crystallographic screening panels.

Application

Selection Property

Validation Focus

Synthetic intermediate for compound libraries

Defined 5-methylmorpholine-cyclohexanone scaffold

Published quantitative-yield protocol; ketone and morpholine derivatization routes

LC‑MS reference standard

Resolvable mass difference vs. unsubstituted analog

Identity verification in reaction monitoring and purity assessment

SAR comparator for morpholine pharmacophores

Chiral 5-methyl substituent effect

In‑house bioactivity and selectivity profiling required; no public data available

Crystallography ligand screening

Chiral morpholine moiety with potential binding-pocket fit

Co‑crystallization studies; structural rationale from related 5‑methylmorpholine‑bound BACE structures

• [1] Jaster J, Dressler E, Geitner R, Groß GA. One-step synthesis of 2-(5-methylmorpholin-3-yl)cyclohexan-1-one in quantitative yield using adapted Vilsmeier conditions. Molbank. 2023;(2):M1654. View Source
• [2] ChemSrc. 2-(5-Methylmorpholin-3-yl)cyclohexan-1-one, CAS 1597873-27-2, MW 197.27. View Source
• [3] SwissModel Expasy. PDB 6bfx: BACE crystal structure with 5-methylmorpholine-containing inhibitor. Accessed April 2026. View Source